Cas no 377727-87-2 (Preladenant)

Preladenant is a selective adenosine A2A receptor antagonist investigated for its potential therapeutic applications in Parkinson’s disease. By targeting the A2A receptor subtype, Preladenant modulates dopaminergic neurotransmission without directly stimulating dopamine receptors, offering a novel mechanism to address motor symptoms. Its high selectivity minimizes off-target effects, reducing the risk of adverse reactions associated with non-selective antagonists. Preladenant has demonstrated efficacy in preclinical and early clinical studies, showing promise as an adjunct therapy to levodopa, potentially improving motor control while mitigating dyskinesia. Its pharmacokinetic profile supports oral administration, with favorable absorption and distribution properties. Further research is needed to fully establish its clinical utility and safety.
Preladenant structure
Preladenant structure
Product Name:Preladenant
CAS No:377727-87-2
MF:C25H29N9O3
MW:503.556263685226
MDL:MFCD17167056
CID:834103
PubChem ID:10117987
Update Time:2025-06-07

Preladenant Chemical and Physical Properties

Names and Identifiers

    • SCH-420814
    • Preladenant
    • 2-(Furan-2-yl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)piperazin-1-yl)-ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimi...
    • 2-(Furan-2-yl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)piperazin-1-yl)-ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
    • UNII-950O97NUPO
    • 2-Furan-2-yl-7-(2-{4-[4-(2-methoxyethoxy)phenyl]piperazin-1-yl}ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
    • 7H-Pyrazolo(4,3-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine, 2-(2-furanyl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)-1-piperazinyl)ethyl)-
    • CHEBI:510123
    • CHEMBL240624
    • L021041
    • Sch 420814
    • 2-(2-Furanyl)-7-[2-[4-[4-(2-methoxyethoxy)phenyl]-1-piperazinyl]ethyl]-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
    • 950O97NUPO
    • 5-Amino-2-(2-furanyl)-7-[2-[4-[4-(2-methoxyethoxy)phenyl]-1-piperazinyl]ethyl]-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine
    • Prelad
    • 4-(furan-2-yl)-10-[2-[4-[4-(2-methoxyethoxy)phenyl]piperazin-1-yl]ethyl]-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-7-amine
    • SY031359
    • Preladenant (USAN/INN)
    • SCHEMBL2856554
    • 2-furan-2-yl-7-(2-{4-[4-(2-methoxy-ethoxy)-phenyl]-piperazin-1-yl}-ethyl)-2,7-dihydro-3H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
    • EX-A1325
    • Preladenant(SCH420814)?
    • GTPL5614
    • D09717
    • Preladenant(SCH420814)
    • CS-0999
    • PRELADENANT [USAN]
    • MFCD17167056
    • PRELADENANT [WHO-DD]
    • NS00072631
    • BCP05239
    • DB11864
    • PRELADENANT [INN]
    • 2-(Furan-2-yl)-7-[2-[4-[4-(2-methoxyethoxy)phenyl]piperazin-1-yl]ethyl]-7H-pyrazolo[4,3-E][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
    • 377727-87-2
    • 2-furan-2-yl-7-(2-{4-[4-(2-methoxy-ethoxy)-phenyl]-piperazin-1-yl}-ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-ylamine
    • SCH420814
    • DS-14327
    • SB36921
    • AC-28199
    • HY-10889
    • BDBM50202986
    • AKOS016006028
    • NCGC00378857-02
    • DA-42600
    • 7-(2-(4-(2,4-difluorophenyl)piperazin-1-yl)ethyl)-2-(furan-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
    • s6910
    • MK-3814
    • 2-(Furan-2-yl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)piperazin-1-yl)ethyl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine
    • 4-(furan-2-yl)-10-[2-[4-[4-(2-methoxyethoxy)phenyl]piperazin-1-yl]ethyl]-3,5,6,8,10,11-hexazatricyclo[7.3.0.0^{2,6]dodeca-1(9),2,4,7,11-pentaen-7-amine
    • NCGC00378857-01
    • Q7240024
    • DTXSID90191219
    • Preladenant [USAN:INN]
    • 2-(Furan-2-yl)-7-(2-(4-(4-(2-methoxyethoxy)phenyl)piperazin-1-yl)ethyl)-7H-pyrazolo(4,3-e)(1,2,4)triazolo(1,5-c)pyrimidin-5-amine
    • BRD-K46290096-001-01-1
    • MDL: MFCD17167056
    • Inchi: 1S/C25H29N9O3/c1-35-15-16-36-19-6-4-18(5-7-19)32-11-8-31(9-12-32)10-13-33-23-20(17-27-33)24-28-22(21-3-2-14-37-21)30-34(24)25(26)29-23/h2-7,14,17H,8-13,15-16H2,1H3,(H2,26,29)
    • InChI Key: DTYWJKSSUANMHD-UHFFFAOYSA-N
    • SMILES: O(CCOC)C1C=CC(=CC=1)N1CCN(CCN2C3=C(C4=NC(C5=CC=CO5)=NN4C(N)=N3)C=N2)CC1

Computed Properties

  • Exact Mass: 503.23933582g/mol
  • Monoisotopic Mass: 503.23933582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 722
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.1E-3 g/L) (25 ºC),

Preladenant Security Information

Preladenant Pricemore >>

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Additional information on Preladenant

Preladenant (CAS No. 377727-87-2): A Promising Adenosine A2A Receptor Antagonist in Neurodegenerative Disease Research

Preladenant (CAS No. 377727-87-2) is a potent and selective adenosine A2A receptor antagonist that has garnered significant attention in the field of neurodegenerative disease research. This compound, with the chemical name 1-(4-Chloro-6-[3-(4-cyclopropylphenyl)propylamino]-pyrimidin-5-yl)-3-methylurea, has shown promising therapeutic potential in the treatment of Parkinson's disease (PD) and other neurological disorders.

The adenosine A2A receptor is a key target in the central nervous system (CNS) due to its role in modulating dopaminergic neurotransmission. In PD, the loss of dopaminergic neurons leads to motor dysfunction, and antagonism of the A2A receptor has been shown to enhance dopaminergic signaling and improve motor symptoms. Preladenant specifically binds to the A2A receptor with high affinity and selectivity, making it a valuable tool for both research and therapeutic applications.

Recent studies have further elucidated the mechanisms by which Preladenant exerts its effects. For instance, a study published in the Journal of Neurochemistry demonstrated that Preladenant not only improves motor function in animal models of PD but also reduces neuroinflammation and oxidative stress, which are key contributors to neuronal damage in PD. These findings suggest that Preladenant may have broader therapeutic benefits beyond symptomatic relief.

In clinical trials, Preladenant has shown promising results. A Phase II trial evaluating the safety and efficacy of Preladenant in patients with early-stage PD found that it significantly improved motor function as assessed by the Unified Parkinson's Disease Rating Scale (UPDRS). The compound was well-tolerated, with no serious adverse events reported. These results have paved the way for further clinical development.

Beyond PD, there is growing interest in exploring the potential of Preladenant for other neurological conditions. For example, preliminary studies suggest that it may have beneficial effects in Huntington's disease and multiple sclerosis (MS). In a preclinical study using a mouse model of MS, Preladenant was shown to reduce demyelination and improve motor coordination, highlighting its potential as a disease-modifying agent.

The pharmacokinetic properties of Preladenant are also noteworthy. It has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. This is particularly important for long-term management of chronic neurological conditions such as PD.

In addition to its therapeutic applications, Preladenant is a valuable tool for basic research into adenosine receptor function and signaling pathways. Its high selectivity for the A2A receptor allows researchers to study the specific roles of this receptor in various physiological processes without interference from other adenosine receptors.

The ongoing research into Preladenant continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As our understanding of neurodegenerative diseases evolves, compounds like Preladenant offer hope for more effective treatments that can improve the quality of life for patients suffering from these debilitating conditions.

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